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Introduction
The reaction between Mentos candies and carbonated beverages, particularly diet cola, is a

well-documented physical phenomenon resulting in a rapid release of carbon dioxide gas and

the formation of a geyser. This process is not a chemical reaction but is driven by a physical

process known as nucleation. The microscopic pores on the surface of the Mentos candy serve

as nucleation sites, where dissolved carbon dioxide in the soda can rapidly form bubbles.[1][2]

The efficiency of this process is influenced by several factors, including the type of beverage,

the temperature of the liquid, and the number of Mentos used.[1][3] Diet sodas tend to produce

higher geysers due to the presence of artificial sweeteners like aspartame, which reduce the

surface tension of the liquid, allowing for faster bubble formation.[4] Warmer soda also leads to

a more vigorous eruption as the dissolved carbon dioxide is less stable at higher temperatures.

[3]

These application notes provide a standardized protocol for measuring the height of the geyser

produced in Mentos and soda experiments. The protocol is designed for researchers,

scientists, and drug development professionals who may be interested in studying the

principles of gas release from a supersaturated solution, surface tension, and nucleation. The

methodology emphasizes reproducibility and accurate data collection.

Experimental Protocol
This protocol outlines the steps for conducting the Mentos and soda experiment and accurately

measuring the resulting geyser height using video analysis.
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2.1. Materials

2-liter bottles of diet cola (same brand and stored at the same temperature)

Mint-flavored Mentos candies

A device for simultaneous dropping of multiple Mentos (e.g., a paper tube or a 3D-printed

dropping device)[5]

A stable tripod

A smartphone or high-speed camera capable of recording video

A measuring tape or a large ruler of at least 3 meters

Safety goggles

A clear, open outdoor space with a plain background

Image analysis software (e.g., ImageJ, Tracker, or a custom Python script)

2.2. Experimental Setup

Location Setup: Choose an outdoor location with a uniform background to facilitate video

analysis. Place the measuring tape or ruler vertically against the background, ensuring it is

clearly visible in the camera's field of view.

Bottle Placement: Position the 2-liter bottle of diet cola on a flat, stable surface in front of the

measuring tape. Ensure the bottle is at room temperature for consistency, unless

temperature is the variable being tested.

Camera Positioning: Mount the smartphone or camera on the tripod at a distance that allows

the entire potential height of the geyser and the measuring tape to be captured in the frame.

The camera should be level and perpendicular to the geyser's expected trajectory.

2.3. Procedure
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Preparation: Carefully uncap the 2-liter bottle of diet cola immediately before the experiment

to minimize the loss of carbonation.

Mentos Loading: Load the desired number of Mentos candies into the dropping device. For

initial experiments, seven Mentos is a standard starting point.

Video Recording: Begin recording the video.

Mentos Deployment: Position the dropping device directly over the mouth of the soda bottle

and release the Mentos simultaneously. It is crucial for all candies to enter the bottle at the

same time for maximum geyser height.

Data Capture: Allow the reaction to proceed to completion while recording.

Post-Experiment: Stop the video recording. Note any qualitative observations.

Repeat: Repeat the experiment at least three times for each condition to ensure

reproducibility and to calculate an average geyser height.

2.4. Data Analysis: Geyser Height Measurement

Video Import: Transfer the recorded video to a computer and import it into the chosen image

analysis software.

Frame-by-Frame Analysis: Advance the video frame by frame to identify the peak of the

geyser.

Height Determination: Using the measuring tape in the video as a scale, measure the

maximum vertical distance the geyser reaches.

Data Recording: Record the measured height for each trial. Calculate the average and

standard deviation for each experimental condition.

Quantitative Data Summary
The following table summarizes quantitative data from various experiments on the Mentos and

soda geyser phenomenon.
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Independent
Variable

Condition
Dependent Variable
(Geyser Height)

Source

Number of Mentos 1 ~0.6 meters (2 feet) [6]

5 ~2.7 meters (9 feet) [6]

10 ~3.7 meters (12 feet) [6]

15 ~4.3 meters (14 feet) [6]

20 ~4.6 meters (15 feet) [6]

Soda Type Diet Cola Highest Geyser [1]

Regular Cola Moderate Geyser [1]

Fruit-Flavored Soda Lower Geyser [1]

Soda Temperature Warm Higher Geyser [3]

Room Temperature Moderate Geyser [3]

Cold Lower Geyser [3]

Visualizations
4.1. Experimental Workflow
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Caption: Experimental workflow for measuring geyser height.
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4.2. Nucleation Process Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://tuhsphysics.ttsd.k12.or.us/Research/IB10/RichHoulKamWest/index.htm
https://stevespangler.com/experiments/original-mentos-diet-coke-geyser/
https://www.youtube.com/watch?v=82BiZ1NFYhM
https://www.youtube.com/watch?v=TUSqQb0-29c
https://imagemeter.com/
https://www.benchchem.com/product/b1671302#protocol-for-measuring-geyser-height-in-mentos-experiments
https://www.benchchem.com/product/b1671302#protocol-for-measuring-geyser-height-in-mentos-experiments
https://www.benchchem.com/product/b1671302#protocol-for-measuring-geyser-height-in-mentos-experiments
https://www.benchchem.com/product/b1671302#protocol-for-measuring-geyser-height-in-mentos-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671302?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

